Cas no 24262-65-5 (Phenyl 4-(acetyloxy)benzoate)

• Product Name: Phenyl 4-(acetyloxy)benzoate
• CAS No: 24262-65-5
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 2837357
• PubChem ID: 14248021
• Update Time: 2025-04-21

Phenyl 4-(acetyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-Acetoxy-benzoic acid phenyl ester
• benzoic acid,4-(acetyloxy)-,phenyl ester
• SCHEMBL6054677
• 24262-65-5
• DTXSID40557947
• Phenyl 4-(acetyloxy)benzoate

• Inchi： 1S/C15H12O4/c1-11(16)18-14-9-7-12(8-10-14)15(17)19-13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： CZEPEQHOBBKCSQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1C=CC(=CC=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 256.07355886g/mol
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų